Cas no 94231-39-7 (2-Propenoic acid,2-methylpropylidene ester (9CI))

2-Propenoic acid,2-methylpropylidene ester (9CI) structure
94231-39-7 structure
Product Name:2-Propenoic acid,2-methylpropylidene ester (9CI)
CAS No:94231-39-7
MF:C10H14O4
MW:198.215763568878
CID:807459
PubChem ID:44145644
Update Time:2025-04-19

2-Propenoic acid,2-methylpropylidene ester (9CI) Chemical and Physical Properties

Names and Identifiers

    • 2-Propenoic acid,2-methylpropylidene ester (9CI)
    • (2-methyl-1-prop-2-enoyloxypropyl) prop-2-enoate
    • 2-methylpropylidene diacrylate
    • 2-Methylpropane-1,1-diyl diprop-2-enoate
    • DTXSID90916025
    • EINECS 303-856-6
    • 94231-39-7
    • Inchi: 1S/C10H14O4/c1-5-8(11)13-10(7(3)4)14-9(12)6-2/h5-7,10H,1-2H2,3-4H3
    • InChI Key: ATRNAQROAWBAHX-UHFFFAOYSA-N
    • SMILES: O(C(C=C)=O)C(C(C)C)OC(C=C)=O

Computed Properties

  • Exact Mass: 198.089
  • Monoisotopic Mass: 198.089
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 7
  • Complexity: 221
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.7
  • Topological Polar Surface Area: 52.6A^2

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